Cas no 1784915-37-2 (tert-butyl N-[1-amino-3-(2-fluorophenyl)propan-2-yl]carbamate)

• Product Name: tert-butyl N-[1-amino-3-(2-fluorophenyl)propan-2-yl]carbamate
• CAS No: 1784915-37-2
• MF: C₁₄H₂₁FN₂O₂
• MW: 268.327147245407
• CID: 6395560
• PubChem ID: 84729942
• Update Time: 2025-06-25

tert-butyl N-[1-amino-3-(2-fluorophenyl)propan-2-yl]carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-[1-amino-3-(2-fluorophenyl)propan-2-yl]carbamate
• EN300-1881486
• 1784915-37-2

• Inchi： 1S/C14H21FN2O2/c1-14(2,3)19-13(18)17-11(9-16)8-10-6-4-5-7-12(10)15/h4-7,11H,8-9,16H2,1-3H3,(H,17,18)
• InChI Key： NZIRBEIPBPVRBM-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1CC(CN)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 268.15870608g/mol
• Monoisotopic Mass: 268.15870608g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 64.4Ų

Additional information on tert-butyl N-[1-amino-3-(2-fluorophenyl)propan-2-yl]carbamate

tert-butyl N-[1-amino-3-(2-fluorophenyl)propan-2-yl]carbamate: A Comprehensive Overview

The compound tert-butyl N-[1-amino-3-(2-fluorophenyl)propan-2-yl]carbamate, identified by the CAS number 1784915-37-2, is a chemically synthesized material with significant potential in various scientific and industrial applications. This compound belongs to the class of carbamates, which are widely used in pharmaceuticals, agrochemicals, and specialty chemicals. Recent advancements in synthetic chemistry have enabled the precise synthesis and characterization of this compound, making it a subject of interest for researchers and industry professionals alike.

The structure of tert-butyl N-[1-amino-3-(2-fluorophenyl)propan-2-yl]carbamate is characterized by a tert-butyl group attached to a carbamate functional group. The presence of the amino group (-NH-) and the fluorophenyl substituent introduces unique electronic and steric properties to the molecule. These properties are crucial for its reactivity and stability under various chemical conditions. The fluorine atom in the 2-fluorophenyl group contributes to the molecule's lipophilicity, which is an essential factor in drug design and delivery systems.

Recent studies have highlighted the potential of this compound as an intermediate in the synthesis of bioactive molecules. For instance, researchers have explored its role in the development of novel anti-inflammatory agents and enzyme inhibitors. The ability of tert-butyl N-[1-amino-3-(2-fluorophenyl)propan-2-yl]carbamate to undergo various nucleophilic substitutions and condensation reactions makes it a versatile building block in organic synthesis.

In terms of pharmacological applications, this compound has shown promise as a precursor for drugs targeting specific cellular pathways. Its ability to modulate enzyme activity through non-covalent interactions has been a focal point in recent drug discovery efforts. Moreover, the fluorine atom's electron-withdrawing effect enhances the molecule's bioavailability, making it an attractive candidate for oral drug delivery systems.

The synthesis of tert-butyl N-[1-amino-3-(2-fluorophenyl)propan-2-yl]carbamate involves a multi-step process that includes nucleophilic substitution, amidation, and protection/deprotection steps. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are employed to ensure the purity and structural integrity of the final product. These analytical methods also aid in understanding the compound's stereochemistry, which is critical for its biological activity.

From an environmental standpoint, the degradation pathways of this compound have been studied to assess its potential impact on ecosystems. Research indicates that under aerobic conditions, tert-butyl N-[1-amino-3-(2-fluorophenyl)propan-2-yl]carbamate undergoes hydrolysis, leading to the formation of less complex molecules. This information is vital for developing sustainable manufacturing processes and waste management strategies.

In conclusion, tert-butyl N-[1-amino-3-(2-fluorophenyl)propan-2-yl]carbamate (CAS No: 1784915-37-) represents a valuable addition to the arsenal of chemical compounds with diverse applications. Its unique structure, reactivity, and biological properties make it a subject of ongoing research and development. As scientific understanding continues to evolve, this compound is expected to play an increasingly important role in advancing healthcare solutions and industrial innovations.